Cas no 893337-09-2 (N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893337-09-2
• MF: C₁₄H₂₃N₃O₄S
• MW: 329.415122270584
• CID: 6353008
• PubChem ID: 16833759
• Update Time: 2025-05-18

N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• MLS001690396
• HMS3021G08
• N-cyclohexyl-N,1,3,4-tetramethyl-2,6-dioxopyrimidine-5-sulfonamide
• CHEMBL1512785
• F1844-0162
• SMR000813160
• 893337-09-2
• AKOS024614348

• Inchi： 1S/C14H23N3O4S/c1-10-12(13(18)16(3)14(19)15(10)2)22(20,21)17(4)11-8-6-5-7-9-11/h11H,5-9H2,1-4H3
• InChI Key： BJPLYSPGYASXHE-UHFFFAOYSA-N
• SMILES： S(C1C(N(C)C(N(C)C=1C)=O)=O)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 329.14092740g/mol
• Monoisotopic Mass: 329.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.4Ų

Additional information on N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Introduction to N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 893337-09-2)

N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 893337-09-2, belongs to a class of heterocyclic sulfonamides that exhibit a wide range of biological activities. The unique structural features of this molecule make it a promising candidate for further investigation in various therapeutic applications.

The molecular structure of N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a cyclohexyl group at the N position provides steric hindrance and influences the compound's solubility and metabolic stability. Additionally, the tetramethyl substitution on the pyrimidine ring enhances the compound's lipophilicity, which is often crucial for membrane permeability and target binding.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions, making them valuable scaffolds for developing novel therapeutics. The specific sulfonamide moiety in N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is particularly noteworthy due to its potential to modulate enzyme activity and receptor binding.

In the context of current research, this compound has been explored for its potential applications in treating various diseases. Studies have indicated that sulfonamide derivatives can exhibit antimicrobial and anti-inflammatory properties. The structural features of N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide suggest that it may interfere with essential metabolic pathways in pathogens or inflammatory cells.

The synthesis of N-cyclohexyl-N,1,3,6-tetramethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The use of high-purity reagents and optimized reaction parameters is crucial to ensure the formation of the desired product with minimal impurities. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the complex molecular architecture.

Evaluation of the pharmacokinetic properties of this compound is essential to determine its suitability for clinical applications. Factors such as absorption rate (AUC), distribution volume (Vd), metabolism half-life (t½), and excretion pathways play a critical role in assessing its bioavailability and therapeutic efficacy. Preclinical studies have begun to explore these parameters in animal models to provide insights into the compound's behavior within living systems.

The potential therapeutic applications of N-cyclohexyl-N',1',3',6'-tetramethyl-2',4'-dioxo-1',2',3',4'-tetrahydropyrimidine-5'-sulfonamide are diverse and span multiple disease areas. Research has suggested its utility in addressing neurological disorders by modulating neurotransmitter activity or in combating cancer through inhibition of specific signaling pathways. Additionally，the compound's structural similarity to known bioactive molecules may facilitate its integration into existing drug development pipelines.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-cyclohexyl-N',1',3',6'-tetramethyl-2',4'-dioxo-1',2',3',4'-tetrahydropyrimidine-5'-sulfonamide interacts with biological targets at an atomic level. This information is invaluable for designing modifications that enhance potency and selectivity while minimizing side effects.

In conclusion，N-cyclohexyl-N',1',3',6'-tetramethyl-2',4'-dioxo-1',2',3',4'-tetrahydropyrimidine-5'-sulfonamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities。Further investigation into its pharmacological properties，synthetic pathways，and potential therapeutic applications will undoubtedly contribute to the development of novel treatments for various diseases。